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Compound of Interest

Compound Name: Chrysoeriol

Cat. No.: B190785 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the flavonoid Chrysoeriol, including personal protective equipment

(PPE) recommendations, operational procedures, and disposal plans. While Chrysoeriol is not

classified as a hazardous substance according to Regulation (EC) No 1272/2008 (CLP),

prudent laboratory practices should always be observed.[1]

Personal Protective Equipment (PPE)
When handling Chrysoeriol, especially in powdered form, the following personal protective

equipment is recommended to minimize exposure:
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PPE Category Item Specification

Eye/Face Protection Safety Goggles
Should be equipped with side

protection.

Skin Protection Gloves

Chemical protection gloves

tested according to EN 374 are

suitable.[1][2]

Lab Coat
Standard laboratory coat to

prevent skin contact.

Respiratory Protection Particulate Filter

A P1 particulate filter device

(EN 143) is necessary if dust

formation occurs.[1][2]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Chrysoeriol and ensure a

safe laboratory environment.

Handling:

Avoid direct contact with skin and eyes.

Prevent dust formation.[1][2]

Use in a well-ventilated area. If dust is generated, use local exhaust ventilation.[3]

Wash hands thoroughly after handling.[4]

Keep away from food, drink, and animal feedingstuffs.[1][2][3]

Storage:

Store in a dry place.[1][2][3]

Keep in a cool place.[1][2][3]
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Incompatible with strong oxidizers.[1][2]

Physical and Chemical Properties
Property Value

Molecular Formula C₁₆H₁₂O₆

Molar Mass 300.26 g/mol

Appearance Crystalline solid

Solubility

Soluble in DMSO (approx. 20 mg/ml) and DMF

(approx. 30 mg/ml). Slightly soluble in ethanol.

[4]

Storage Temperature -20°C for long-term stability (≥ 4 years).[4]

Occupational Exposure and Toxicity
Occupational Exposure Limits (OELs): Currently, there are no established specific occupational

exposure limits for Chrysoeriol. For substances with limited toxicological data, a cautious

approach is recommended. General guidance for data-poor substances suggests using a

hazard banding approach or read-across from structurally similar compounds to establish

provisional OELs.

Toxicity Information: Detailed toxicological data for Chrysoeriol, such as LD50 (median lethal

dose), is not readily available in the provided search results. The Safety Data Sheets indicate

that it shall not be classified as acutely toxic, corrosive/irritant to skin, seriously damaging to the

eye or eye irritant, a respiratory or skin sensitizer, germ cell mutagenic, carcinogenic, or as a

reproductive toxicant based on the available information.[1][2] However, one product

information sheet advises that the material should be considered hazardous until further

information is available and that it should not be ingested, inhaled, or get in the eyes, on the

skin, or on clothing.[4]

Spill and Disposal Procedures
Spill Response:
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Control Dust: For powdered Chrysoeriol, prevent dust from becoming airborne.[1][2]

Containment: Cover drains to prevent entry into the sewer system.[1][2]

Clean-up: Mechanically take up the spilled material.[1][2]

Disposal: Place the collected material into appropriate containers for disposal.[1][2]

Decontamination: Clean the spill area thoroughly.

Disposal:

Consult with a local or national waste disposal expert for appropriate disposal methods.[1][2]

Do not empty into drains.[1][2]

Contaminated packaging should be handled in the same way as the substance itself.[1][2]

Completely emptied packages may be recycled.[1][2]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Chrysoeriol in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b190785?utm_src=pdf-body
https://www.ecetoc.org/wp-content/uploads/2021/10/ECETOC-TR-101.pdf
https://www.ecetoc.org/publication/tr-101-guidance-for-setting-occupational-exposure-limits-emphasis-on-data-poor-substances/
https://www.ecetoc.org/wp-content/uploads/2021/10/ECETOC-TR-101.pdf
https://www.ecetoc.org/publication/tr-101-guidance-for-setting-occupational-exposure-limits-emphasis-on-data-poor-substances/
https://www.ecetoc.org/wp-content/uploads/2021/10/ECETOC-TR-101.pdf
https://www.ecetoc.org/publication/tr-101-guidance-for-setting-occupational-exposure-limits-emphasis-on-data-poor-substances/
https://www.ecetoc.org/wp-content/uploads/2021/10/ECETOC-TR-101.pdf
https://www.ecetoc.org/publication/tr-101-guidance-for-setting-occupational-exposure-limits-emphasis-on-data-poor-substances/
https://www.ecetoc.org/wp-content/uploads/2021/10/ECETOC-TR-101.pdf
https://www.ecetoc.org/publication/tr-101-guidance-for-setting-occupational-exposure-limits-emphasis-on-data-poor-substances/
https://www.ecetoc.org/wp-content/uploads/2021/10/ECETOC-TR-101.pdf
https://www.ecetoc.org/publication/tr-101-guidance-for-setting-occupational-exposure-limits-emphasis-on-data-poor-substances/
https://www.ecetoc.org/wp-content/uploads/2021/10/ECETOC-TR-101.pdf
https://www.ecetoc.org/publication/tr-101-guidance-for-setting-occupational-exposure-limits-emphasis-on-data-poor-substances/
https://www.ecetoc.org/wp-content/uploads/2021/10/ECETOC-TR-101.pdf
https://www.ecetoc.org/publication/tr-101-guidance-for-setting-occupational-exposure-limits-emphasis-on-data-poor-substances/
https://www.benchchem.com/product/b190785?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling Storage

Disposal

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Workspace
(e.g., Fume Hood if Dusting is Possible)
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Caption: Workflow for the safe handling of Chrysoeriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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